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Compound of Interest

Compound Name: Benzyl Benzyloxyacetate

Cat. No.: B142457

Initial research into the applications of Benzyl Benzyloxyacetate in fragrance formulation
reveals a significant lack of publicly available data. This compound, with the CAS number
30379-54-5, is not prominently featured in perfumery literature or supplier databases as a
standard fragrance ingredient. While physicochemical data can be found, its olfactory profile
and specific uses in fragrance compositions remain largely undocumented.

Physicochemical Properties of Benzyl Benzyloxyacetate

Below is a summary of the available data for Benzyl Benzyloxyacetate, primarily from
chemical suppliers and safety data sheets.

Property Value

CAS Number 30379-54-5

Molecular Formula C16H1603

Molecular Weight 256.3 g/mol

Boiling Point 203-205 °C @ 11 Torr
Density 1.135 g/cm3 (predicted)

Due to the scarcity of information on Benzyl Benzyloxyacetate's role in fragrance, this report
will pivot to a closely related and extensively used fragrance ingredient: Benzyl Acetate. This
widely utilized ester shares structural similarities and serves as a foundational component in
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many iconic scents. The following sections will provide detailed application notes and protocols
for Benzyl Acetate as a practical and informative alternative.

Benzyl Acetate: Application Notes and Protocols in
Fragrance Formulation

Introduction

Benzyl Acetate (CAS 140-11-4) is a ubiquitous and versatile aromatic ester in the perfumer's
palette. It is a key constituent of jasmine and gardenia fragrances and finds its way into a vast
array of other floral and fruity scent profiles. Its powerful, fresh, and diffusive character makes it
an invaluable tool for adding brightness and a natural floralcy to compositions.

Olfactory Profile
e Odor Type: Floral, Fruity

o Odor Description: Intensely sweet, floral, and fruity with prominent jasmine characteristics. It
possesses nuances of pear, banana, and a slight greenness.[1]

 Volatility: Top to Middle Note
Applications in Fragrance Formulation

Benzyl Acetate is a cornerstone in the creation of white floral accords, particularly jasmine,
gardenia, and tuberose.[2][3] Its primary functions include:

o Boosting Floral Notes: It provides a radiant and diffusive lift to floral bouquets, enhancing
their naturalness and vibrancy.

o Fruity Accents: The inherent fruity facets of Benzyl Acetate can be harnessed to create or
enhance pear, apple, and banana notes in a composition.

o Solvent and Blender: Its excellent solubility makes it a good solvent for other aroma
chemicals and a useful blender to harmonize different components of a fragrance.
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» Cost-Effectiveness: Due to its relatively low cost and high impact, it is widely used across all
levels of perfumery, from fine fragrances to household products.[2]

Physicochemical Properties of Benzyl Acetate

Property Value

CAS Number 140-11-4

Molecular Formula C9H1002

Molecular Weight 150.17 g/mol

Boiling Point 212 °C

Flash Point 90 °C

Density ~1.054 g/cm?3

Solubility SqubI.e in ethanol ar.1d most organic solvents;
very slightly soluble in water.

Odor Life on Smelling Strip Approximately 15 hours[3]

Typical Usage Levels in Fragrance Concentrates

Application Concentration (%)
Fine Fragrance 0.5-10%

Soaps and Detergents 0.1-2%

Air Fresheners 1-5%

Candles 2-8%

Note: These are general guidelines. The optimal concentration will depend on the specific
formulation and desired olfactory outcome.

Experimental Protocols

Protocol 1: Evaluation of Benzyl Acetate in a Simple Floral Accord
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Objective: To assess the olfactory contribution of Benzyl Acetate to a foundational jasmine
accord.

Materials:

Benzyl Acetate
o Hedione (Methyl Dihydrojasmonate)
 Indole (1% solution in Dipropylene Glycol)
e Linalool
o Ethanol (perfumer's grade)
o Glass beakers, pipettes, and smelling strips
Methodology:
» Preparation of Accords:
o Accord A (Control):

» Hedione: 70 parts

» Indole (1%): 5 parts

» Linalool: 25 parts

o Accord B (Test):

Hedione: 60 parts

Indole (1%): 5 parts

Linalool: 25 parts

Benzyl Acetate: 10 parts
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e Dilution: Dilute both accords to 10% in ethanol.
o Maturation: Allow the dilutions to mature for 24 hours in a cool, dark place.
e Sensory Evaluation:

o Dip smelling strips into each diluted accord.

o Evaluate the odor profile at different time intervals: immediately (top notes), after 15
minutes (heart notes), and after 1 hour (early dry-down).

o A panel of at least three evaluators should record their observations, focusing on
differences in freshness, fruitiness, floral character, and overall impact.

Protocol 2: Stability Testing of Benzyl Acetate in a Consumer Product Base
Objective: To determine the stability of Benzyl Acetate in a representative lotion base.
Materials:

e Benzyl Acetate

» Unfragranced lotion base

e Glass jars with airtight lids

o Oven capable of maintaining 40°C

o Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) equipment (optional, for
advanced analysis)

Methodology:
e Sample Preparation:
o Prepare a 1% solution of Benzyl Acetate in the lotion base.

o Prepare a control sample of the unfragranced lotion base.
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e Accelerated Aging:

o Store one set of samples (control and test) at room temperature (approximately 25°C) in
the dark.

o Store a second set of samples in an oven at 40°C to simulate accelerated aging.
o Evaluation:

o Evaluate the samples olfactorily at regular intervals (e.g., 1 week, 2 weeks, 4 weeks, and
8 weeks).

o Note any changes in odor intensity, character, or the appearance of off-odors.

o For a quantitative assessment, HS-GC-MS can be used to measure the concentration of
Benzyl Acetate over time.

Visualizations
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Fragrance Formulation Workflow with Benzyl Acetate
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Sensory Evaluation of Benzyl Acetate Accord

Start Evaluation

Prepare Diluted Accords
(Control vs. Test)

Evaluate Top Notes
(t=0 min)

Evaluate Heart Notes
(t=15 min)

Evaluate Early Dry-down
(t=1 hour)

Compare & Record
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End of Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Benzyl Benzyloxyacetate: An Enigmatic Player in
Fragrance Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142457#applications-of-benzyl-benzyloxyacetate-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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